Cas no 1314974-65-6 (N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine
• CAS No: 1314974-65-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5908906
• PubChem ID: 55263048
• Update Time: 2025-10-29

N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine
• EN300-1853037
• 1314974-65-6
• AKOS006303545

• Inchi： 1S/C10H12N2O2/c1-11-10(6-7-10)8-4-2-3-5-9(8)12(13)14/h2-5,11H,6-7H2,1H3
• InChI Key： LHTKDSWSQKTHRD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1(CC1)NC)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

Additional information on N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine (CAS No. 1314974-65-6)

N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine (CAS No. 1314974-65-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropylamine derivatives, which are widely studied for their potential applications in drug discovery and material science. Its molecular structure combines a nitrophenyl group with a cyclopropane ring, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine has increased, particularly in the context of small molecule drug development. Researchers are exploring its utility as a building block for designing novel therapeutics targeting neurological disorders and metabolic diseases. The presence of the nitro group and methylamine moiety offers versatile reactivity, enabling its use in cross-coupling reactions and catalysis. This aligns with the growing trend of green chemistry and sustainable synthesis, which are hot topics in the scientific community.

One of the key advantages of CAS No. 1314974-65-6 is its compatibility with modern high-throughput screening (HTS) platforms. Laboratories focusing on fragment-based drug design often utilize this compound to identify potential lead molecules. Additionally, its stability under various pH conditions makes it suitable for formulation studies, a critical aspect of preclinical research. These attributes have led to a surge in searches for "cyclopropylamine synthesis" and "nitrophenyl derivatives applications" across academic and industrial databases.

The compound’s role in material science is another area of interest. With the rise of organic electronics, researchers are investigating N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine as a potential precursor for conductive polymers and photoactive materials. Its electron-withdrawing nitro group enhances charge transport properties, making it relevant for optoelectronic devices. This aligns with the increasing global focus on renewable energy and smart materials, further driving its relevance in scientific literature.

From a commercial perspective, CAS No. 1314974-65-6 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Quality control measures, such as HPLC purity analysis and NMR characterization, ensure its suitability for high-precision applications. Frequently searched terms like "buy N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine" and "1314974-65-6 suppliers" reflect the compound’s market demand.

In conclusion, N-methyl-1-(2-nitrophenyl)cyclopropan-1-amine represents a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its structural versatility and compatibility with modern synthetic techniques position it as a valuable asset in both academic and industrial settings. As research continues to evolve, this compound is likely to remain a focal point for innovations in organic chemistry and applied sciences.